Cas no 13286-90-3 (3-methyl-1-(methylsulfanyl)butane)
13286-90-3 structure
Product Name:3-methyl-1-(methylsulfanyl)butane
CAS No:13286-90-3
MF:C12H26S
MW:202.399842739105
CID:899261
Update Time:2025-04-19
3-methyl-1-(methylsulfanyl)butane Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-1-(methylsulfanyl)butane
- 3-methyl-1-methylsulfanylbutane
- Isoamylmethyl sulfide
- (3-Methylbutyl) methyl sulfide
- 5-Methyl-2-thiahexane
- Methyl isopentyl sulfide
- Sulfide, isopentyl methyl
- Isopentylmethyl sulfide
-
- Inchi: 1S/C12H26S/c1-11(2)7-5-9-13-10-6-8-12(3)4/h11-12H,5-10H2,1-4H3
- InChI Key: AUAULOFPFDHGLQ-UHFFFAOYSA-N
- SMILES: S(CCCC(C)C)CCCC(C)C
Computed Properties
- Exact Mass: 118.08172
Experimental Properties
- Density: 0.8380
- Melting Point: -96.69°C (estimate)
- Boiling Point: 138°C
- Refractive Index: 1.4278 (estimate)
- PSA: 0
- LogP: 2.39550
3-methyl-1-(methylsulfanyl)butane Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
13286-90-3 (3-methyl-1-(methylsulfanyl)butane) Related Products
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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